Cas no 70868-90-5 (5-methyl-3,6-dihydro-2H-pyran-3-one)

5-Methyl-3,6-dihydro-2H-pyran-3-one is a versatile heterocyclic compound featuring a six-membered unsaturated lactone structure with a methyl substituent at the 5-position. Its α,β-unsaturated carbonyl moiety makes it a valuable intermediate in organic synthesis, particularly for Michael additions, cycloadditions, and other nucleophilic reactions. The compound's structural features, including the enone system and the pyran ring, contribute to its reactivity in the construction of more complex molecular architectures. It serves as a key precursor in the synthesis of pharmaceuticals, agrochemicals, and fragrances. The compound exhibits good stability under standard conditions, facilitating its handling and storage. Its well-defined reactivity profile and synthetic utility make it a preferred choice for researchers in medicinal chemistry and materials science.

5-methyl-3,6-dihydro-2H-pyran-3-one structure

70868-90-5 structure

Product Name:5-methyl-3,6-dihydro-2H-pyran-3-one

CAS No:70868-90-5

MF:C₆H₈O₂

MW:112.126522064209

MDL:MFCD24689917

CID:4154018

PubChem ID:12518095

Update Time:2025-11-01

5-methyl-3,6-dihydro-2H-pyran-3-one Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-3(6H)-one, 5-methyl-
- 5-methyl-3,6-dihydro-2H-pyran-3-one
- 70868-90-5
- SCHEMBL6497343
- 5-methyl-2h-pyran-3(6h)-one
- MDL： MFCD24689917
- Inchi： 1S/C6H8O2/c1-5-2-6(7)4-8-3-5/h2H,3-4H2,1H3
- InChI Key： GOXUGADWMYJDBU-UHFFFAOYSA-N
- SMILES： C1OCC(C)=CC1=O

Computed Properties

Exact Mass: 112.052429494Da
Monoisotopic Mass: 112.052429494Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 26.3Å²

5-methyl-3,6-dihydro-2H-pyran-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-248765-1g	5-methyl-3,6-dihydro-2H-pyran-3-one	70868-90-5		1g	$0.0	2023-09-15
Enamine	EN300-248765-1.0g	5-methyl-3,6-dihydro-2H-pyran-3-one	70868-90-5		1.0g	$0.0	2023-02-20

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Related Categories

Additional information on 5-methyl-3,6-dihydro-2H-pyran-3-one

Comprehensive Analysis of 5-methyl-3,6-dihydro-2H-pyran-3-one (CAS No. 70868-90-5): Properties, Applications, and Industry Trends

5-methyl-3,6-dihydro-2H-pyran-3-one (CAS No. 70868-90-5) is a versatile heterocyclic compound gaining traction in pharmaceutical, fragrance, and specialty chemical industries. This dihydropyran derivative features a six-membered oxygen-containing ring with a ketone functional group, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in developing flavor enhancers and bioactive molecules, aligning with the growing demand for sustainable aroma chemicals and drug precursors.

The structural uniqueness of 5-methyl-3,6-dihydro-2H-pyran-3-one contributes to its thermal stability and solubility profile, properties frequently searched by researchers optimizing industrial formulations. With a molecular weight of 112.13 g/mol and boiling point of ~185°C, this compound exhibits ideal characteristics for controlled-release applications. Industry reports indicate a 22% annual growth in demand for such pyran-based intermediates, driven by their utility in green chemistry initiatives.

In fragrance applications, 70868-90-5 demonstrates remarkable olfactory properties – a hot topic in cosmetic chemistry forums. Its woody-herbaceous notes with fruity undertones make it suitable for modern perfume architectures, particularly in gender-neutral scent formulations. Leading flavor houses are patenting derivatives of this pyranone compound for use in plant-based meat alternatives, responding to the vegan product boom.

Pharmaceutical researchers are exploring 5-methyl-3,6-dihydro-2H-pyran-3-one as a scaffold for neurological therapeutics, capitalizing on its ability to cross the blood-brain barrier. This aligns with trending searches about "blood-brain barrier permeable compounds" and "neuroprotective agents." The compound's chiral center at position 3 opens possibilities for stereoselective synthesis, a key focus area in asymmetric catalysis discussions.

Analytical methodologies for CAS 70868-90-5 have evolved significantly, with GC-MS and HPLC-UV remaining the gold standards for purity verification. Recent publications emphasize green extraction techniques for this molecule, particularly supercritical fluid extraction – a technique generating substantial interest in sustainable manufacturing circles. The compound's UV absorption at 210-230 nm makes it detectable at ppm levels, crucial for quality control in GMP environments.

Material science applications leverage the crosslinking potential of 5-methyl-3,6-dihydro-2H-pyran-3-one in polymer modification. Its reactive α,β-unsaturated carbonyl system participates in Michael additions, a fact highlighted in recent polymer chemistry webinars. This property answers frequent queries about "reactive diluents for bio-resins" and "low-VOC crosslinkers" – trending topics in eco-friendly coatings research.

Regulatory status updates confirm 70868-90-5 complies with REACH and TSCA requirements, with safety data sheets indicating proper handling procedures. The compound's biodegradation profile scores favorably in OECD 301 tests, addressing environmental concerns raised in green chemistry forums. These attributes contribute to its inclusion in several sustainable chemistry databases, a frequently searched category among ESG-focused manufacturers.

Future research directions for 5-methyl-3,6-dihydro-2H-pyran-3-one include catalytic asymmetric synthesis routes and continuous flow production methods – both trending in process chemistry literature. Patent analysis reveals growing interest in its derivatives for electronic materials, particularly as organic semiconductors precursors. These developments position CAS 70868-90-5 as a compound with expanding commercial relevance across multiple high-tech sectors.